Cas no 61091-98-3 (Alanine, 3,3-dichloro-)
Alanine, 3,3-dichloro- structure
Product Name:Alanine, 3,3-dichloro-
CAS No:61091-98-3
MF:C3H5Cl2NO2
MW:157.983299016953
CID:492258
PubChem ID:53918290
Update Time:2025-04-19
Alanine, 3,3-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Alanine, 3,3-dichloro-
- (2R)-2-amino-3,3-dichloropropanoic acid
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- Inchi: 1S/C3H5Cl2NO2/c4-2(5)1(6)3(7)8/h1-2H,6H2,(H,7,8)/t1-/m0/s1
- InChI Key: IIOUDXWGHFTXPM-SFOWXEAESA-N
- SMILES: ClC([C@@H](C(=O)O)N)Cl
Computed Properties
- Exact Mass: 156.96985
- Monoisotopic Mass: 156.9697338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Alanine, 3,3-dichloro- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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